Cas no 102681-71-0 (Methyl 4-(1S)-1-Hydroxyethylbenzoate)

Methyl 4-(1S)-1-Hydroxyethylbenzoate structure
102681-71-0 structure
Product Name:Methyl 4-(1S)-1-Hydroxyethylbenzoate
CAS No:102681-71-0
MF:C10H12O3
MW:180.200483322144
CID:1134363
PubChem ID:6932348
Update Time:2025-04-20

Methyl 4-(1S)-1-Hydroxyethylbenzoate Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 4-[(1S)-1-hydroxyethyl]-, methyl ester
    • 102681-71-0
    • F86989
    • (S)-methyl 4-(1-hydroxyethyl)benzoate
    • methyl4-[(1S)-1-hydroxyethyl]benzoate
    • DTXSID301000399
    • methyl 4-[(1S)-1-hydroxyethyl]benzoate
    • Methyl (S)-4-(1-Hydroxyethyl)benzoate
    • SCHEMBL4333209
    • EN300-55838
    • Benzoic acid,4-[(1S)-1-hydroxyethyl]-,ethyl ester
    • 134615-20-6
    • (S)-methyl 4-(l -hydroxyethyl)benzoate
    • KAXLTAULVFFCNL-ZETCQYMHSA-N
    • (S)-4-(1-HYDROXYETHYL) BENZOIC ACID METHYL ESTER
    • CS-0251712
    • Methyl 4-(1S)-1-Hydroxyethylbenzoate
    • MDL: MFCD08702980
    • Inchi: 1S/C10H12O3/c1-7(11)8-3-5-9(6-4-8)10(12)13-2/h3-7,11H,1-2H3/t7-/m0/s1
    • InChI Key: KAXLTAULVFFCNL-ZETCQYMHSA-N
    • SMILES: O[C@@H](C)C1C=CC(C(=O)OC)=CC=1

Computed Properties

  • Exact Mass: 180.078644g/mol
  • Monoisotopic Mass: 180.078644g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 171
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 180.2g/mol
  • XLogP3: 1.9
  • Topological Polar Surface Area: 46.5Ų

Methyl 4-(1S)-1-Hydroxyethylbenzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M334210-10mg
Methyl 4-[(1S)-1-Hydroxyethyl]benzoate
102681-71-0
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$ 50.00 2022-06-03
TRC
M334210-50mg
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$ 135.00 2022-06-03
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$ 230.00 2022-06-03
Enamine
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methyl 4-[(1S)-1-hydroxyethyl]benzoate
102681-71-0 95%
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Enamine
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Enamine
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Enamine
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